Cas no 1807110-82-2 (2,4-Bis(trifluoromethyl)-6-formylbenzenesulfonamide)

• Product Name: 2,4-Bis(trifluoromethyl)-6-formylbenzenesulfonamide
• CAS No: 1807110-82-2
• MF: C₉H₅F₆NO₃S
• MW: 321.196322202683
• CID: 4963918
• Update Time: 2025-07-19

2,4-Bis(trifluoromethyl)-6-formylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(trifluoromethyl)-6-formylbenzenesulfonamide

• Inchi： 1S/C9H5F6NO3S/c10-8(11,12)5-1-4(3-17)7(20(16,18)19)6(2-5)9(13,14)15/h1-3H,(H2,16,18,19)
• InChI Key： HJKQZGHMVBPCTB-UHFFFAOYSA-N
• SMILES： S(C1C(C=O)=CC(C(F)(F)F)=CC=1C(F)(F)F)(N)(=O)=O

Computed Properties

• Exact Mass: 320.98943317 g/mol
• Monoisotopic Mass: 320.98943317 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 321.20
• XLogP3: 1.7
• Topological Polar Surface Area: 85.6

Additional information on 2,4-Bis(trifluoromethyl)-6-formylbenzenesulfonamide

Professional Introduction to Compound with CAS No. 1807110-82-2 and Product Name: 2,4-Bis(trifluoromethyl)-6-formylbenzenesulfonamide

The compound with the CAS number 1807110-82-2 and the product name 2,4-Bis(trifluoromethyl)-6-formylbenzenesulfonamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including trifluoromethyl and formyl substituents, as well as a sulfonamide moiety, endows this molecule with distinct chemical properties that make it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of compounds featuring trifluoromethyl groups. These groups are known for their ability to enhance metabolic stability, improve binding affinity to biological targets, and increase lipophilicity, thereby contributing to the overall efficacy of drug candidates. The 2,4-Bis(trifluoromethyl)-6-formylbenzenesulfonamide molecule exemplifies this trend, as the strategic placement of two trifluoromethyl groups at the 2- and 4-positions of the benzene ring significantly influences its pharmacokinetic profile.

The formyl group at the 6-position of the benzene ring introduces another layer of reactivity, making this compound a versatile intermediate in synthetic chemistry. This functionality allows for further derivatization through condensation reactions with various nucleophiles, enabling the creation of more complex molecular architectures. Such modifications are crucial in optimizing drug-like properties and exploring new therapeutic avenues.

The sulfonamide moiety is another key feature of this compound that contributes to its potential pharmaceutical relevance. Sulfonamides are well-documented in medicinal chemistry due to their broad spectrum of biological activities. They have been widely used in antibiotics, diuretics, and anti-inflammatory agents. The incorporation of a sulfonamide group into the molecular framework of 2,4-Bis(trifluoromethyl)-6-formylbenzenesulfonamide not only enhances its solubility but also modulates its interaction with biological targets.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug discovery. The trifluoromethyl substituent, in particular, has been extensively studied for its ability to improve pharmacological properties such as bioavailability and resistance to metabolic degradation. The compound under discussion combines these attributes with the reactivity provided by the formyl and sulfonamide groups, making it a multifaceted tool for synthetic chemists and pharmacologists.

One of the most intriguing aspects of 2,4-Bis(trifluoromethyl)-6-formylbenzenesulfonamide is its potential application in the development of novel therapeutic agents. Researchers have been exploring its utility in various disease models, including cancer and inflammatory disorders. The unique combination of functional groups suggests that this compound may exhibit multiple modes of action, which could be particularly beneficial in treating complex diseases that require multifaceted therapeutic approaches.

In terms of synthetic methodologies, the preparation of 2,4-Bis(trifluoromethyl)-6-formylbenzenesulfonamide involves a series of well-established chemical transformations. The introduction of the trifluoromethyl groups typically employs metal-catalyzed cross-coupling reactions or direct fluorination techniques. The formylation at the 6-position can be achieved through Vilsmeier-Haack formylation or other formylation reactions that are commonly used in organic synthesis. Finally, the sulfonamide group is introduced via nucleophilic substitution or sulfonylation reactions.

The synthesis and characterization of this compound have been supported by advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into the molecular structure and purity of the compound, ensuring that it meets the stringent requirements for pharmaceutical applications.

As research continues to evolve, new applications for 2,4-Bis(trifluoromethyl)-6-formylbenzenesulfonamide are likely to emerge. The growing interest in fluorinated compounds and sulfonamides underscores their importance in modern drug discovery. By leveraging the unique properties of this compound, scientists may uncover novel therapeutic strategies that address unmet medical needs.

In conclusion,2,4-Bis(trifluoromethyl)-6-formylbenzenesulfonamide (CAS No. 1807110-82-2) represents a significant advancement in pharmaceutical chemistry. Its distinctive structural features and functional groups make it a valuable asset for researchers exploring new drug candidates. As further studies are conducted into its properties and potential applications, this compound is poised to play a crucial role in shaping the future of medicinal chemistry.